Cas no 2106982-21-0 (1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-thiazolyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-thiazolyl)-, methyl ester
• CAS No: 2106982-21-0
• MF: C₇H₆N₄O₂S
• MW: 210.213139057159
• CID: 5298038
• Update Time: 2025-11-07

1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-thiazolyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-thiazolyl)-, methyl ester

• Inchi： 1S/C7H6N4O2S/c1-13-7(12)6-5(9-11-10-6)4-2-8-3-14-4/h2-3H,1H3,(H,9,10,11)
• InChI Key： RDGYUWVOXQGMAX-UHFFFAOYSA-N
• SMILES： N1C(C2SC=NC=2)=C(C(OC)=O)N=N1

Additional information on 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-thiazolyl)-, methyl ester

Exploring the Potential of 1H-1,2,3-Triazole-4-carboxylic Acid, 5-(5-Thiazolyl)-, Methyl Ester (CAS No. 2106982-21-0) in Biomedical Applications

The compound 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-thiazolyl)-, methyl ester (CAS No. 2106982-21-0) is a promising entity in the field of biopharmaceuticals, known for its unique structural features and potential applications in drug discovery. This compound belongs to the triazole carboxylic acid derivatives class, which has garnered significant attention due to their versatility and ability to modulate various biological pathways.

The core structure of this compound is a 1H-1,2,3-triazole ring, which is attached to a carboxylic acid methyl ester group. Additionally, the triazole ring is substituted with a thiazolyl group at position 5, introducing sulfur into the molecule and enhancing its potential for interacting with biological targets. These structural features make this compound an interesting candidate for exploring its pharmacological properties.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as inhibitors or agonists of various enzymes, receptors, and other biomolecules. The presence of a thiazolyl group, which is known for its electron-donating properties, further enhances the compound's potential for binding to specific protein targets.

One of the key areas of research involving triazole carboxylic acid derivatives is their role as antimicrobial agents. The combination of a triazole ring with a thiazolyl group and a carboxylic acid ester makes this compound particularly suitable for exploring its activity against bacterial and fungal pathogens. In recent studies, similar compounds have demonstrated potent antibacterial and antifungal properties, making them valuable candidates for the development of new-generation antimicrobial agents.

Another promising application of 1H-1,2,3-triazole derivatives is in the field of oncology. The ability of these compounds to inhibit specific enzymes or pathways involved in cancer cell proliferation and survival has led to their exploration as potential anticancer agents. The presence of a thiazolyl group may further enhance this activity by modulating cellular signaling pathways.

Furthermore, the carboxylic acid methyl ester functionality in this compound provides additional opportunities for chemical modification. This group can be readily converted into other functional groups, such as amides or acids, allowing for fine-tuning of the compound's pharmacokinetic and biological properties. Such flexibility is highly desirable in drug discovery, as it enables researchers to optimize lead compounds for improved efficacy and safety.

Recent advancements in medicinal chemistry have also focused on the synthesis of triazole-containing compounds with enhanced solubility and bioavailability. The 1H-1,2,3-triazole ring is known for its ability to improve drug-like properties due to its rigid and planar structure, which facilitates interactions with biological targets. In addition, the thiazolyl group contributes to the compound's hydrophobicity, potentially enhancing its ability to cross cellular membranes.

Overall, 1H-1,2,3-Triazole-4-carboxylic acid, 5-(5-thiazolyl)-, methyl ester (CAS No. 2106982-21-0) represents a valuable addition to the arsenal of bioactive compounds being explored in contemporary biomedical research. Its unique combination of structural features and potential applications positions it as a promising candidate for further investigation in drug discovery.